Cas no 81499-89-0 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- DTXSID20320510
- 81499-89-0
- NSC360515
- NSC-360515
- 4-(6-methoxy-3-nitro-2H-chromen-2-yl)morpholine
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- Inchi: InChI=1S/C14H16N2O5/c1-19-11-2-3-13-10(8-11)9-12(16(17)18)14(21-13)15-4-6-20-7-5-15/h2-3,8-9,14H,4-7H2,1H3
- InChI Key: LOJCWUZFBSBGKQ-UHFFFAOYSA-N
- SMILES: COC1=CC2=C(C=C1)OC(C(=C2)[N+](=O)[O-])N3CCOCC3
Computed Properties
- Exact Mass: 292.10592162g/mol
- Monoisotopic Mass: 292.10592162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 76.8Ų
Related Literature
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
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Tri Thanh Pham,Mohit Bajaj,J. Ravi Prakash Soft Matter, 2008,4, 1196-1207
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R. Scott Martin,Andrew J. Gawron,Fiona B. Regan,Eithne Dempsey,Susan M. Lunte Analyst, 2001,126, 277-280
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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